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Cat. No.: B12324992 Get Quote

An In-depth Technical Guide to Ricinoleic Acid

Introduction
Ricinoleic acid is an unsaturated omega-9 hydroxy fatty acid that is the primary component of

castor oil, derived from the seeds of the Ricinus communis plant.[1][2] Constituting

approximately 90% of the fatty acid content in castor oil, this compound is distinguished by a

hydroxyl group on the 12th carbon, a feature that imparts unique chemical and physical

properties.[1][2] These properties make it a valuable bio-based raw material for a wide array of

industrial applications, including the production of lubricants, cosmetics, polymers, and

surfactants.[3] In the biomedical and pharmaceutical fields, ricinoleic acid is gaining attention

for its significant analgesic and anti-inflammatory effects, which are being explored for

therapeutic applications.

Chemical Structure and Identification
Ricinoleic acid is chemically known as (9Z,12R)-12-Hydroxyoctadec-9-enoic acid. It is a chiral

molecule that naturally occurs as the dextrorotatory (+) isomer. The molecule consists of an 18-

carbon chain with a cis double bond between carbons 9 and 10 (an omega-9 fatty acid) and a

hydroxyl (-OH) functional group at the 12th carbon position. This unique structure, particularly

the hydroxyl group, is responsible for its relatively high polarity and viscosity compared to other

fatty acids.
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Physicochemical and Spectral Properties
Ricinoleic acid is a colorless to pale yellow, viscous liquid at room temperature. It is immiscible

with water but soluble in many organic solvents, including acetone, ethanol, and hexane. Its

amphiphilic nature, with both a hydrophilic hydroxyl group and a long hydrophobic hydrocarbon

tail, allows it to function as a surfactant.

Table 1: Physicochemical Properties of Ricinoleic Acid
Property Value Source(s)

IUPAC Name
(9Z,12R)-12-Hydroxyoctadec-

9-enoic acid

Molecular Formula C₁₈H₃₄O₃

Molecular Weight 298.46 g/mol

CAS Number 141-22-0

Appearance
Colorless to yellow viscous

liquid

Melting Point 5.0 - 5.5 °C (278.15 K)

Boiling Point 245 °C (at 10 mmHg)

Density 0.940 g/cm³ (at 27.4 °C)

Refractive Index 1.4716 (at 20 °C)

Specific Optical Rotation +6.67° (at 22 °C, D)

Water Solubility 3460 mg/L (at 25 °C)

pKa 4.99 (Predicted)

Table 2: Spectral Data for Ricinoleic Acid
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Technique Key Peaks / Signals Source(s)

¹H NMR

δ 5.4-5.6 (m, 2H, olefinic

protons at C-9, C-10), δ 3.65

(br s, 1H, -OH), δ 3.4 (m, 1H,

methine proton at C-12), δ 2.1-

2.4 (m, 4H, methylene protons

adjacent to double bond and

carboxyl), δ 0.87 (t, 3H,

terminal methyl protons)

¹³C NMR
Signals available in spectral

databases.

IR Spectroscopy

Data available in spectral

databases. Key absorptions

include O-H stretch (hydroxyl),

C=O stretch (carboxyl), and

C=C stretch (alkene).

Mass Spectrometry
GC-MS data available in

spectral databases.

Biological Activity and Signaling Pathways
Ricinoleic acid exhibits significant biological activities, most notably its anti-inflammatory and

analgesic properties. These effects are mediated through interactions with several cellular

signaling pathways.

Capsaicin-like Anti-inflammatory Effects: Topical application of ricinoleic acid has been

shown to exert anti-inflammatory effects comparable to capsaicin, but without the associated

pungency. Studies suggest it modulates sensory neuropeptide-mediated neurogenic

inflammation. Repeated application can lead to a marked inhibition of edema and a reduction

in Substance P tissue levels.

Inhibition of Ca²⁺ Signaling: Ricinoleic acid has been identified as an inhibitor of Ca²⁺ signal-

mediated cell-cycle regulation in yeast, a model eukaryotic organism. It can alleviate the
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physiological stress induced by high levels of external calcium. This suggests a potential for

ricinoleic acid to modulate cellular processes that are dependent on calcium signaling.

Inhibition of Calcineurin and GSK-3β: Further research has shown that ricinoleic acid can

directly inhibit calcineurin, a key enzyme in the Ca²⁺ signaling pathway, in a substrate-

competitive manner. Additionally, it has been found to inhibit glycogen synthase kinase-3β

(GSK-3β). The inhibition of these enzymes suggests that ricinoleic acid could be a candidate

for developing treatments for conditions like type 2 diabetes or allergies.

Diagram of Ricinoleic Acid's inhibitory action on Ca²⁺ signaling.

Experimental Protocols
Isolation of Ricinoleic Acid from Castor Oil
A common method for isolating ricinoleic acid is through the saponification (alkaline hydrolysis)

of castor oil, followed by acidification.

Objective: To hydrolyze the triglyceride esters in castor oil to yield free fatty acids.

Methodology:

Saponification: Castor oil is refluxed with an ethanolic solution of a strong base, such as

potassium hydroxide (KOH), for approximately 1-2 hours. This breaks the ester bonds,

releasing glycerol and the potassium salts of the fatty acids (soaps).

Solvent Removal: The ethanol is removed from the reaction mixture, typically using a

rotary evaporator.

Acidification: The resulting soap mixture is dissolved in warm water and then acidified with

a strong mineral acid (e.g., HCl or H₂SO₄) until the pH is acidic. This protonates the

carboxylate salts, precipitating the free fatty acids.

Extraction: The precipitated fatty acids are extracted from the aqueous layer using an

organic solvent like n-hexane or diethyl ether.

Purification: The organic layer is washed with water to remove any remaining mineral acid

and salts. The solvent is then evaporated to yield crude ricinoleic acid, which can be
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further purified by vacuum distillation.

Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a widely used technique for the quantification of ricinoleic acid in various matrices.

Objective: To separate and quantify ricinoleic acid from other components.

Methodology:

Sample Preparation: The oil sample is typically saponified and then esterified (e.g., to

methyl ricinoleate) to improve chromatographic properties, although analysis of the free

acid is also possible.

Chromatographic System:

Column: A reverse-phase column, such as a C18 column (e.g., 250 x 4.6 mm, 10 µm),

is commonly used.

Mobile Phase: A mixture of acetonitrile and water (acidified to pH 3 with phosphoric

acid) in a ratio of approximately 65:35 (v/v) is effective.

Flow Rate: A typical flow rate is 0.8 mL/min.

Temperature: The column is maintained at a constant temperature, for example, 25 °C.

Detection: UV detection is commonly employed, with wavelengths set between 205 nm

and 240 nm.

Quantification: A calibration curve is generated using standards of pure ricinoleic acid at

known concentrations. The concentration in the sample is determined by comparing its

peak area to the calibration curve.
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General Workflow for Ricinoleic Acid Analysis
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Chromatographic Analysis

Data Processing

Castor Oil Sample

Saponification/
Hydrolysis

Derivatization
(e.g., Methylation)

Optional

Solvent Extraction

HPLC / GC
Injection

Column Separation

UV or MS
Detection

Peak Integration

Quantification
(vs. Standard Curve)

Final Concentration

Click to download full resolution via product page

Workflow for the extraction and analysis of Ricinoleic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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